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Compound of Interest

Compound Name: Disodium succinate-d4

Cat. No.: B12397417 Get Quote

Essential Safety and Handling Guide for Disodium
Succinate-d4
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Disodium succinate-d4. The

following procedures are designed to ensure a safe laboratory environment and proper material

management.

Hazard Identification and Classification
Disodium succinate-d4 is classified with the following hazards. Users should familiarize

themselves with these potential risks before handling the material.

Hazard Classification Description Primary Route of Exposure

Skin Irritation (Category 2)
Causes skin irritation.[1][2][3]

[4]
Dermal

Serious Eye Irritation

(Category 2/2A)

Causes serious eye irritation.

[1][2][3][4]
Ocular

Specific Target Organ Toxicity
May cause respiratory

irritation.[1][3]
Inhalation
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Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Adherence to the following operational procedures is mandatory to minimize exposure and

ensure safety.

Engineering Controls
Ventilation: Always handle Disodium succinate-d4 in a well-ventilated area.[5][6] Use a

chemical fume hood or provide appropriate exhaust ventilation at places where dust may

form.[1][4][7]

Safety Stations: Ensure that eyewash stations and safety showers are in close proximity to

the workstation.[3]

Personal Protective Equipment (PPE)
The following PPE is required when handling Disodium succinate-d4. All equipment should

be approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]

[8]
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PPE Category Specification

Eye/Face Protection
Wear appropriate safety glasses with side

shields.[1]

Skin Protection

Wear chemically resistant, impervious gloves

such as Nitrile rubber (minimum 0.11 mm

thickness).[1][8] Use proper glove removal

technique to avoid skin contact.[1] Wash and

dry hands after use.[1][5]

Body Protection
Wear a lab coat or impervious clothing to protect

against chemical splashes.[1][5]

Respiratory Protection

For nuisance exposures involving dust, use a

type P95 (US) or type P1 (EU EN 143) particle

respirator. For higher-level protection, use type

OV/AG/P99 (US) or ABEK-P2 (EU EN)

respirator cartridges.[1]

Handling Procedures
Avoid contact with skin and eyes.[1][7]

Avoid the formation and inhalation of dust and aerosols.[1][7]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[7]

Wash hands thoroughly after handling the product, before breaks, and at the end of the

workday.[1][4][7]

Storage
Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.[1][3][4]

[5][6]

The recommended storage temperature is room temperature, away from light and moisture.

[2]
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Disposal Plan
Proper disposal of Disodium succinate-d4 and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection
Solid Waste: Collect surplus material and residues in a suitable, closed container labeled for

disposal.[1][8] Sweep up spills without creating dust.[1]

Contaminated PPE: Dispose of contaminated gloves and other protective equipment as

hazardous waste.[1]

Disposal Method
Dispose of all waste materials at an approved waste disposal plant.[1][7]

All disposal practices must be in accordance with local, state, and federal regulations.[3][7]

Do not allow the product to enter drains.[1][5]

Workflow for Safe Handling and Disposal
The following diagram outlines the logical workflow for the safe management of Disodium
succinate-d4 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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